Cas no 2229207-24-1 (tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate)

Tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate is a specialized carbamate derivative featuring a fluorophenyl and dimethylamino substituent. This compound is of interest in synthetic organic chemistry, particularly in the development of pharmacologically active intermediates. Its tert-butyl carbamate group enhances stability, while the fluorophenyl moiety may influence electronic and steric properties, making it useful for targeted modifications in drug discovery. The dimethylamino group further contributes to its reactivity, enabling selective transformations. This compound is suited for applications requiring precise functionalization, such as the synthesis of bioactive molecules or advanced materials. Proper handling under controlled conditions is recommended due to its reactive functional groups.
tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate structure
2229207-24-1 structure
Product Name:tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate
CAS No:2229207-24-1
MF:C17H25FN2O3
MW:324.390408277512
CID:6291161
PubChem ID:165779980
Update Time:2025-05-24

tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate
    • 2229207-24-1
    • EN300-1899910
    • tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate
    • Inchi: 1S/C17H25FN2O3/c1-16(2,3)23-15(22)20(7)17(4,11-21)13-9-8-12(18)10-14(13)19(5)6/h8-11H,1-7H3
    • InChI Key: NGAACAOAOKDPLL-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)N(C)C)C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 324.18492083g/mol
  • Monoisotopic Mass: 324.18492083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 49.8Ų

tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1899910-1g
tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate
2229207-24-1
1g
$1658.0 2023-09-18
Enamine
EN300-1899910-5g
tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate
2229207-24-1
5g
$4806.0 2023-09-18
Enamine
EN300-1899910-10g
tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate
2229207-24-1
10g
$7128.0 2023-09-18
Enamine
EN300-1899910-0.05g
tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate
2229207-24-1
0.05g
$1393.0 2023-09-18
Enamine
EN300-1899910-0.1g
tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate
2229207-24-1
0.1g
$1459.0 2023-09-18
Enamine
EN300-1899910-0.25g
tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate
2229207-24-1
0.25g
$1525.0 2023-09-18
Enamine
EN300-1899910-0.5g
tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate
2229207-24-1
0.5g
$1591.0 2023-09-18
Enamine
EN300-1899910-1.0g
tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate
2229207-24-1
1g
$1658.0 2023-06-01
Enamine
EN300-1899910-2.5g
tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate
2229207-24-1
2.5g
$3249.0 2023-09-18
Enamine
EN300-1899910-5.0g
tert-butyl N-{2-[2-(dimethylamino)-4-fluorophenyl]-1-oxopropan-2-yl}-N-methylcarbamate
2229207-24-1
5g
$4806.0 2023-06-01

Additional information on tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate

Recent Advances in the Study of tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate (CAS: 2229207-24-1)

The compound tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate (CAS: 2229207-24-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorophenyl group and a tert-butyl carbamate moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis of tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate, achieving high yields and purity. The synthetic approach involved a multi-step process, including the introduction of the fluorophenyl group and the subsequent formation of the carbamate moiety. This advancement is critical for enabling further pharmacological evaluations and large-scale production.

Pharmacological studies have revealed that this compound exhibits notable activity as a modulator of specific biological targets. Preliminary in vitro assays indicated its potential as an inhibitor of certain kinase enzymes, which are implicated in various disease pathways, including cancer and inflammatory disorders. The presence of the fluorophenyl group is believed to enhance its binding affinity and selectivity, making it a promising candidate for further development. Additionally, its metabolic stability and pharmacokinetic properties have been evaluated, showing favorable results in preclinical models.

In the context of drug discovery, tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate has been explored as a scaffold for the design of novel therapeutics. Researchers have synthesized and tested a series of analogs to elucidate structure-activity relationships (SAR). These efforts have identified key structural modifications that can enhance potency and reduce off-target effects. For instance, variations in the carbamate moiety have been shown to influence the compound's bioavailability and target engagement.

Recent computational studies have also contributed to understanding the molecular interactions of this compound with its biological targets. Molecular docking and dynamics simulations have provided insights into the binding modes and energetics, facilitating the rational design of next-generation derivatives. These in silico approaches, combined with experimental data, offer a comprehensive framework for optimizing the compound's therapeutic potential.

Despite these promising findings, challenges remain in the development of tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate as a drug candidate. Issues such as solubility, toxicity, and formulation stability need to be addressed in future studies. Ongoing research aims to overcome these hurdles through innovative chemical modifications and advanced delivery systems.

In conclusion, tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate (CAS: 2229207-24-1) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with promising pharmacological properties, make it a valuable candidate for further investigation. Continued efforts in synthesis optimization, SAR studies, and preclinical evaluations will be essential to unlock its full therapeutic potential.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.